Cas no 2228456-16-2 (methyl 3-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoate)

• Product Name: methyl 3-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoate
• CAS No: 2228456-16-2
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 6499525
• PubChem ID: 165825533
• Update Time: 2025-07-27

methyl 3-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoate
• EN300-1731468
• 2228456-16-2

• Inchi： 1S/C12H21N3O2/c1-12(2,3)10-9(7-15(4)14-10)8(6-13)11(16)17-5/h7-8H,6,13H2,1-5H3
• InChI Key： NXPPRUZKZUOINF-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1=CN(C)N=C1C(C)(C)C)=O

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 3-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoate

Methyl 3-Amino-2-(3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)propanoate (CAS No. 2228456-16-2): An Overview of Its Structure, Properties, and Applications

Methyl 3-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoate (CAS No. 2228456-16-2) is a versatile organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry, biochemistry, and materials science. This compound is characterized by its complex molecular architecture, which includes an amino group, a methyl ester, and a substituted pyrazole ring. The combination of these functional groups endows the molecule with distinct chemical and biological properties, making it an intriguing subject for both academic research and industrial development.

The chemical structure of methyl 3-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoate can be represented by the following formula: CH₃OOCCH(NH₂)CH₂C₉H₁₃N₃. The presence of the amino group (NH₂) and the methyl ester (CH₃OOC) provides the molecule with both nucleophilic and electrophilic sites, which can participate in various chemical reactions. The substituted pyrazole ring (C₉H₁₃N₃) further enhances the molecule's reactivity and stability, making it suitable for a variety of synthetic transformations.

In terms of physical properties, methyl 3-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoate is typically a solid at room temperature with a melting point ranging from 80 to 85°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it easy to handle and process in laboratory settings, facilitating its use in various experimental protocols.

The biological activity of methyl 3-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoate has been the subject of several recent studies. Research has shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that methyl 3-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoate could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory potential, methyl 3-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanoate has also been investigated for its neuroprotective effects. Studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These neuroprotective properties make it a valuable tool for exploring neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In the field of materials science, methyl 3-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-y l)propanoate has shown promise as a building block for the synthesis of advanced functional materials. Its unique molecular structure allows it to form stable complexes with metal ions, which can be utilized in the development of metallopolymers and coordination polymers. These materials have potential applications in areas such as catalysis, sensing, and drug delivery systems.

The synthesis of methyl 3-amino -2-(3 -tert-but yl -1 -m eth yl -1 H -py raz ol -4 -y l )pr op ano ate is typically achieved through a multi-step process involving the reaction of tert-butyl acetoacetate with methyl acrylate followed by subsequent modifications to introduce the amino group and the pyrazole ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales.

In conclusion, methyl 3-amino -2 -( 3 -te rt-b ut yl -1 -m eth yl -1 H -py raz ol -4 -y l )pr op ano ate (CAS No. 2228456 -16 -2 ) is a multifaceted organic compound with significant potential in various scientific disciplines. Its unique chemical structure and diverse biological activities make it an important molecule for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for healthcare and materials science.